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Introduction
Polonium-218 (²¹⁸Po) is a critical radionuclide in the Uranium-238 decay series, playing a

significant role in radiological studies and environmental monitoring.[1][2][3] As a short-lived

alpha emitter, the accurate determination of its half-life is essential for understanding its

dosimetry and for the calibration of alpha spectrometry systems. This document provides a

detailed experimental setup, protocol, and data analysis framework for the precise

measurement of the half-life of Polonium-218.

Polonium-218 is a decay product of Radon-222 (²²²Rn) and primarily undergoes alpha decay

to Lead-214 (²¹⁴Pb), emitting an alpha particle with a characteristic energy of approximately

6.00 MeV.[4] A minor branch of its decay is through beta emission to Astatine-218 (²¹⁸At). The

experimental approach described herein leverages alpha spectroscopy to monitor the decay

rate of ²¹⁸Po.

Experimental Setup
The experimental apparatus for the measurement of the Polonium-218 half-life consists of

three primary components: a Radon-222 source and collection system, an alpha spectrometry

system, and a data acquisition system.

1. Radon-222 Source and Polonium-218 Collection:
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Radon Source: A common and effective source of Radon-222 is a Radium-226 (²²⁶Ra)

preparation of high purity.[4] The ²²⁶Ra source is typically enclosed in a sealed container

(radon emanator) to allow for the accumulation of ²²²Rn gas.

Collection Chamber: A chamber is connected to the radon emanator to allow for the

deposition of the radon progeny, including Polonium-218, onto a target.

Target: A metallic disc, often made of stainless steel or nickel, serves as the collection

surface for the positively charged ²¹⁸Po ions formed from the decay of ²²²Rn.[5][6] An

electrostatic precipitation method can be employed to enhance the collection efficiency,

where a negative voltage is applied to the target to attract the positive ²¹⁸Po ions.

2. Alpha Spectrometry System:

Vacuum Chamber: The target with the deposited Polonium-218 is placed inside a vacuum

chamber to minimize the energy loss of the emitted alpha particles in the air.

Alpha Detector: An ion-implanted planar silicon (PIPS) detector or a similar semiconductor

detector is positioned at a fixed distance from the target.[7] These detectors offer excellent

energy resolution, allowing for the clear identification of the 6.00 MeV alpha peak from ²¹⁸Po.

Alternatively, a scintillation detector, such as a Zinc Sulfide (Ag) scintillator coupled with a

photomultiplier tube, can be used.

Preamplifier and Amplifier: The signal from the detector is processed through a preamplifier

and a shaping amplifier to prepare it for analysis.

3. Data Acquisition System:

Multichannel Analyzer (MCA): The amplified signal is fed into an MCA, which sorts the

pulses by their amplitude (energy) and generates an energy spectrum.

Digital Data Acquisition: Modern systems often utilize digital data acquisition hardware and

software that can record both the energy and the precise time of each detected event in a list

mode. This allows for more sophisticated data analysis.

Experimental Protocols
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The following protocol outlines the step-by-step procedure for the measurement of the

Polonium-218 half-life.

Protocol 1: Sample Preparation and Data Acquisition

Source Preparation: Allow Radon-222 to accumulate in the sealed Radium-226 source

container for a sufficient period (several half-lives of ²²²Rn, which is 3.8 days) to reach

secular equilibrium with its short-lived progeny.

Polonium-218 Collection:

Place a clean target disc inside the collection chamber.

Evacuate the collection chamber and then introduce the Radon-222 gas from the source

container.

Allow the target to be exposed to the radon atmosphere for a short, defined period (e.g.,

30 seconds to a few minutes) to collect the freshly formed Polonium-218.[4]

Sample Transfer and Measurement:

Quickly remove the target from the collection chamber and place it in the vacuum chamber

of the alpha spectrometer.

Evacuate the vacuum chamber to a low pressure (e.g., < 10⁻² mbar).

Begin data acquisition immediately, recording the alpha spectrum in sequential time

intervals (e.g., every 30 seconds or 1 minute). The total measurement time should be

several half-lives of ²¹⁸Po (e.g., 20-30 minutes).

Background Measurement: After the sample measurement is complete, remove the source

and acquire a background spectrum for the same duration to account for any intrinsic

radioactivity in the detector and its surroundings.

Protocol 2: Data Analysis

Spectrum Analysis:
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For each time interval, identify the alpha peak corresponding to the decay of Polonium-
218 (approximately 6.00 MeV).

Determine the net counts (total counts minus background counts) in the region of interest

(ROI) for the ²¹⁸Po peak.

Half-Life Calculation:

The radioactive decay of a single isotope follows a first-order kinetic process described by

the equation: N(t) = N₀ * e^(-λt) where N(t) is the number of radioactive nuclei at time t, N₀

is the initial number of nuclei, and λ is the decay constant.

The activity (A), which is proportional to the number of nuclei, also follows this exponential

decay. The measured count rate (C) is proportional to the activity.

To determine the decay constant, the natural logarithm of the net counts (ln(C)) is plotted

against time (t). This should yield a straight line with a slope of -λ.

Perform a linear regression on the ln(C) vs. t data to obtain the slope.

The half-life (t₁/₂) is then calculated from the decay constant using the following

relationship: t₁/₂ = ln(2) / λ ≈ 0.693 / λ

Data Presentation
The following table summarizes experimentally determined half-life values for Polonium-218
from various studies.

Investigator(s) Year
Reported Half-Life
(minutes)

Curie (historical value) 1912/1924 3.05

Van Hise et al. 1982 3.11

Potapov and Soloshenkov 1986 3.093

Martz et al. 1989 3.040 ± 0.008

Nuclear Data Sheets (various) ~3.10
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Mandatory Visualization
The following diagrams illustrate the key relationships and workflows in the Polonium-218 half-

life measurement experiment.

Uranium-238 Decay Series (Partial)

226Ra 222Rn

α-decay
(t½ = 1600 y) 218Po

α-decay
(t½ = 3.8 d) 214Pb

α-decay (99.98%)
(t½ ≈ 3.1 min)

Click to download full resolution via product page

Caption: Partial decay chain leading to Polonium-218.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Preparation

218Po Collection

Alpha Spectrometry

Data Analysis

226Ra Source

Accumulation of 222Rn

Introduce 222Rn to Collection Chamber

Deposit 218Po on Target

Place Target in Vacuum Chamber

Acquire Alpha Spectra vs. Time

Extract Net Counts of 6.00 MeV Peak

Plot ln(Counts) vs. Time

Calculate Half-Life from Slope

Click to download full resolution via product page

Caption: Experimental workflow for Polonium-218 half-life measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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